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Compound of Interest

Compound Name: Benzenethiol

Cat. No.: B1682325

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety information and detailed handling
protocols for phenyl mercaptan (also known as thiophenol or benzenethiol). Adherence to
these guidelines is essential to mitigate the significant health risks associated with this
compound. This document is intended for use by trained professionals in a laboratory or

industrial setting.

Chemical and Physical Properties

Phenyl mercaptan is a colorless to pale yellow liquid with a strong, repulsive, garlic-like odor.[1]
[2] It is a volatile and flammable compound with several key physical and chemical properties
that necessitate careful handling.
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Property Value Reference(s)
Molecular Formula CeHeS [1]

Molecular Weight 110.18 g/mol [1][3]

CAS Number 108-98-5 [1]

Boiling Point 168-169 °C (334.4-336.2 °F) [1][21[4]
Melting Point -15°C (5 °F) [2][4]

Flash Point 50-55.6 °C (122-132 °F) [1][4]1[5]
Specific Gravity 1.073 - 1.08 g/mL at 20-25 °C [1][6]

Vapor Pressure

1 mmHg at 18 °C; 1.6 mmHg
at 25 °C

[1]14]

Vapor Density 3.8 (Air=1) [2][5]
Water Solubility Insoluble [1][2][6]
Odor Threshold 0.0003 ppm [1]

Toxicological Data

Phenyl mercaptan is highly toxic and can be fatal if inhaled, swallowed, or absorbed through

the skin.[3][7] It is a primary irritant to the eyes, skin, and respiratory tract.[1][8] Acute exposure

can lead to central nervous system depression, respiratory paralysis, and damage to the liver,

kidneys, and lungs.[1][8]

Acute Toxicity Values

The following table summarizes the acute toxicity data for phenyl mercaptan from key studies.
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Toxicity Type Species Route Value Reference(s)
LCso (4-hour) Rat Inhalation 33 ppm [819]

LCso (4-hour) Mouse Inhalation 28 ppm [819]

LDso Rat Oral 46.2 mg/kg [8]

LDso Rabbit Dermal 134 mg/kg [8]

LDso Rat Dermal 300 mg/kg [8]

Occupational Exposure Limits

Various regulatory bodies have established occupational exposure limits to protect workers

from the harmful effects of phenyl mercaptan.

Organization Limit Value Reference(s)
NIOSH REL (Ceiling, 15-min) 0.1 ppm (0.5 mg/m?3) [1][10]

ACGIH TLV (TWA, 8-hour) 0.1 ppm [1][10]
Cal/OSHA PEL (TWA, 8-hour) 0.5 ppm (2 mg/m3) [10]

Australia TWA 0.5 ppm (2.3 mg/m?3) [11]

Experimental Protocols for Key Toxicity Studies

The following are detailed methodologies for the key acute toxicity studies cited in this guide.

Inhalation LCso Study in Rats and Mice (Fairchild and

Stokinger, 1958)

o Objective: To determine the 4-hour median lethal concentration (LCso) of phenyl mercaptan

vapor.

o Test Animals: Wistar-derived male rats (180-220 g) and Swiss-derived male mice (25-28 g).

[1]
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o Methodology:

o Groups of 5-10 animals were exposed to various concentrations of phenyl mercaptan
(ranging from 20 to 132 ppm for rats and 20 to 79 ppm for mice) for a single 4-hour period.

[1]

o Vapor generation was achieved by bubbling nitrogen gas through liquid phenyl mercaptan
or by using a nebulizer.[1]

o The exposure was conducted in an 18-liter glass chamber where the concentration was
maintained by adjusting the flow rates of air and the phenyl mercaptan-nitrogen mixture.[1]

o Animals were observed for clinical signs of toxicity during and after exposure.

o A post-exposure observation period of 15 days was maintained to monitor for delayed
mortality and recovery.[1]

e Endpoint: The LCso was calculated based on the mortality data collected over the 15-day
observation period.[1]

Oral LDso Study in Rats (Fairchild and Stokinger, 1958)

e Objective: To determine the median lethal dose (LDso) following a single oral administration.
o Test Animals: Wistar-derived male rats.[1]
o Methodology:

o Phenyl mercaptan was administered by oral gavage.[1]

o Animals were observed for a period of 15 days for signs of toxicity and mortality.[1]

e Endpoint: The LDso was determined to be 46.2 mg/kg.[1]

Dermal LDso Study in Rabbits (Fairchild and Stokinger,
1958)

e Objective: To determine the median lethal dose (LDso) following a single dermal application.
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o Test Animals: New Zealand white rabbits.[1]
o Methodology:

o Single dermal applications of phenyl mercaptan were administered at doses of 67, 134, or
213 mg/kg.[1]

o The animals were observed for a 72-hour period.[1]

o Endpoint: The LDso was determined based on mortality within the observation period.[1]

Safety and Handling Precautions

Strict adherence to safety protocols is mandatory when working with phenyl mercaptan.

Engineering Controls

o Work with phenyl mercaptan must be conducted in a well-ventilated area, preferably within a
certified chemical fume hood.[4][5]

o Exhaust ventilation should be sufficient to maintain airborne concentrations below
established exposure limits.[5]

o Eyewash stations and emergency showers must be readily accessible in the immediate work
area.[1][4]

Personal Protective Equipment (PPE)

» Eye Protection: Chemical safety goggles and a face shield are required.[1][5] Contact lenses
should not be worn.[1]

» Skin Protection: Wear appropriate chemical-resistant gloves (consult manufacturer's data for
specific material compatibility), a lab coat, and closed-toe shoes.[1][5] For larger quantities or
in case of potential splashing, a chemical-resistant apron and boots should be worn.[5]

» Respiratory Protection: If engineering controls are not sufficient to maintain exposure below
the recommended limits, a NIOSH-approved respirator with an organic vapor cartridge is
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necessary.[1][5] For emergency situations, a self-contained breathing apparatus (SCBA) is
required.[1]

Handling and Storage

e Handling:

[e]

Avoid contact with skin, eyes, and clothing.[5]

o

Do not breathe vapors or mists.[5]

[¢]

Use only non-sparking tools and explosion-proof equipment.[1][5]

o

Ground all containers and transfer equipment to prevent static discharge.[5][6]

[e]

Keep away from heat, sparks, open flames, and other ignition sources.[1][4][5]
e Storage:
o Store in a cool, dry, well-ventilated area away from direct sunlight.[1][2]
o Keep containers tightly closed and store under an inert atmosphere (e.g., nitrogen).[4][12]

o Store separately from incompatible materials such as strong oxidizing agents, strong
bases, and acids.[3][5]

Emergency Procedures
First Aid Measures

Immediate medical attention is required for any exposure to phenyl mercaptan.

 Inhalation: Move the victim to fresh air immediately. If breathing has stopped, provide
artificial respiration. Seek immediate medical attention.[4][6]

o Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
soap and plenty of water for at least 15 minutes. Seek immediate medical attention.[1][4][6]
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[1][4][6]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.[1][4]

Firefighting Measures

o Extinguishing Media: Use dry chemical, carbon dioxide (COz2), water spray, or alcohol-
resistant foam.[5] Do not use a solid water stream as it may spread the fire.[5]

o Specific Hazards: Phenyl mercaptan is a flammable liquid. Vapors are heavier than air and
may travel to a source of ignition and flash back.[1] Containers may explode when heated.[4]

» Protective Equipment: Firefighters should wear a full-face, self-contained breathing
apparatus (SCBA) and full protective clothing.[1]

Spill and Leak Procedures
o Small Spills:

o Evacuate the area and eliminate all ignition sources.[1][6]
o Wear appropriate PPE, including respiratory protection.

o Absorb the spill with an inert, non-combustible material such as vermiculite, dry sand, or
earth.[1][6]

o Collect the absorbed material using non-sparking tools and place it in a sealed, properly
labeled container for disposal.[6]

e Large Spills:
o Follow the same initial steps as for a small spill.

o Dike the area to prevent the spill from spreading.[6]
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o A vapor-suppressing foam may be used to reduce vapors.[6]

o Prevent entry into waterways, sewers, basements, or confined areas.[5][6]

Disposal Considerations

Dispose of phenyl mercaptan and contaminated materials as hazardous waste in accordance
with all applicable federal, state, and local regulations.[5] Do not dispose of it in the sewer

system.

Visualized Workflows

The following diagrams illustrate key safety and emergency workflows.
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Caption: Phenyl Mercaptan Spill Response Workflow
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Caption: First Aid Procedures for Phenyl Mercaptan Exposure
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Caption: Phenyl Mercaptan Chemical Incompatibilities

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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